Cas no 1208242-15-2 ((2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid)

• Product Name: (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid
• CAS No: 1208242-15-2
• MF: C₂₀H₂₁NO₅S₂
• MW: 419.514443159103
• CID: 5620078
• PubChem ID: 45139542
• Update Time: 2025-06-15

(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28303906
• 1208242-15-2
• (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-hydroxyethyl)disulfanyl]propanoic acid
• (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid

• Inchi： 1S/C20H21NO5S2/c22-9-10-27-28-12-18(19(23)24)21-20(25)26-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,17-18,22H,9-12H2,(H,21,25)(H,23,24)/t18-/m0/s1
• InChI Key： AJMGUJPNXUVMAF-SFHVURJKSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)SCCO

Computed Properties

• Exact Mass: 419.08611512g/mol
• Monoisotopic Mass: 419.08611512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 147Ų

Additional information on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid

Recent Advances in the Study of (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid and Related Compounds

The compound (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid, along with its related chemical entities such as 1208242-15-2, has garnered significant attention in the field of chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest developments, applications, and mechanistic insights associated with these compounds, as derived from recent peer-reviewed studies and industry reports.

Recent studies have highlighted the role of (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid in the development of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition. The compound's unique structural features, including the disulfide bond and the fluorenylmethoxycarbonyl (Fmoc) protecting group, make it a versatile intermediate in peptide synthesis and bioconjugation strategies. Researchers have successfully utilized this compound to enhance the stability and bioavailability of peptide-based drugs, as evidenced by its application in recent preclinical trials.

In parallel, the compound 1208242-15-2 has been investigated for its potential as a small-molecule modulator of key biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting protein-protein interactions involved in inflammatory responses. The study employed a combination of X-ray crystallography and molecular dynamics simulations to elucidate the binding mechanism, revealing a high affinity for the target protein's allosteric site. These findings open new avenues for the design of anti-inflammatory therapeutics with improved specificity and reduced off-target effects.

The synthesis and characterization of these compounds have also seen notable advancements. A recent protocol published in Organic Letters describes an optimized method for the large-scale production of (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid, achieving a yield of over 85% with minimal byproducts. This methodological improvement addresses previous challenges related to scalability and purity, making the compound more accessible for industrial applications. Furthermore, the protocol emphasizes the use of environmentally benign solvents, aligning with the growing emphasis on sustainable chemistry practices in pharmaceutical manufacturing.

Looking ahead, the integration of these compounds into multifunctional drug delivery systems represents a promising direction. A 2024 review in Advanced Drug Delivery Reviews highlights their potential in the development of stimuli-responsive nanocarriers, where the disulfide linkage can be exploited for controlled release under reducing conditions, such as those found in tumor microenvironments. This approach has shown preliminary success in enhancing the therapeutic index of chemotherapeutic agents, as demonstrated in recent in vivo studies using xenograft models.

In conclusion, the ongoing research on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-hydroxyethyl)disulfanylpropanoic acid and 1208242-15-2 underscores their multifaceted utility in drug discovery and development. From their roles as synthetic intermediates to their potential as therapeutic agents, these compounds continue to inspire innovative solutions to longstanding challenges in chemical biology and medicine. Future studies are expected to further explore their applications in personalized medicine and combination therapies, leveraging their unique chemical properties for improved patient outcomes.